N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 4-N-[1-(dimethylamino)propan-2-yl]benzene-1,4-diamine
• InChI: InChI=1S/C11H19N3/c1-9(8-14(2)3)13-11-6-4-10(12)5-7-11/h4-7,9,13H,8,12H2,1-3H3
• InChI Key: PITJZCFQWFIZDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C)NC1=CC=C(C=C1)N

Description

N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine is a useful research compound. Its molecular formula is C11H19N3 and its molecular weight is 193.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine (446 mg, 2 mmol) in absolute ethanol (20 mL) was added hydrazine monohydrate (0.78 mL, 8 equiv.) followed by the addition of a small portion of Raney nickel. The reaction mixture was heated to 50° C. with stirring for 2 h at which point all gas evolution had ceased. The reaction mixture was filtered through celite to remove the Raney nickel. The filtrate was concentrated under reduced pressure to give the N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine as a brown oil. This material was carried on in subsequent steps without purification.